Cas no 60148-38-1 (3,5-Dimethyl-4-(N,N-dimethylaminomethyl) isoxazole)

3,5-Dimethyl-4-(N,N-dimethylaminomethyl) isoxazole structure
60148-38-1 structure
Product Name:3,5-Dimethyl-4-(N,N-dimethylaminomethyl) isoxazole
CAS No:60148-38-1
MF:C8H14N2O
MW:154.209561824799
CID:951308
PubChem ID:1471884
Update Time:2024-02-29

3,5-Dimethyl-4-(N,N-dimethylaminomethyl) isoxazole Chemical and Physical Properties

Names and Identifiers

    • 4-Isoxazolemethanamine,N,N,3,5-tetramethyl-(9CI)
    • 1-(3,5-Dimethyl-1,2-oxazol-4-yl)-N,N-dimethylmethanamine
    • (3,5-dimethylisoxazol-4-yl)methanamine
    • (3,5-dimethylisoxazol-4-yl)methylamine
    • (3,5-dimethyl-isoxazol-4-ylmethyl)-dimethyl-amine
    • (dimethyl-1,2-oxazol-4-yl)methanamine
    • 3,5-dimethyl-4-(N,N-dimethylaminomethyl) isoxazole
    • 4-Aminomethyl-3,5-dimethylisoxazole
    • 4-Isoxazolemethanamine,3,5-dimethyl-
    • ACMC-1BY1Y
    • C-(3,5-dimethylisoxazol-4-yl)methylamine
    • C-(3,5-dimethyl-isoxazol-4-yl)-methylamine
    • PubChem8666
    • [(3,5-dimethyl-1,2-oxazol-4-yl)methyl]dimethylamine
    • N-[(3,5-dimethyl-4-isoxazolyl)methyl]-N,N-dimethylamine
    • 3,5-Dimethyl-4-(N,N-dimethylaminomethyl) isoxazole
    • Inchi: 1S/C8H14N2O/c1-6-8(5-10(3)4)7(2)11-9-6/h5H2,1-4H3
    • InChI Key: GRDBLQDGWPHISN-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C)=N1)CN(C)C

Computed Properties

  • Exact Mass: 154.110613074g/mol
  • Monoisotopic Mass: 154.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.3
  • XLogP3: 1
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